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Compound of Interest

Compound Name:
2-Bromo-4-(bromomethyl)-5-

nitropyridine

Cat. No.: B15332233

Get Quote

Executive Summary
2-Bromo-4-(bromomethyl)-5-nitropyridine is a high-value, polyfunctionalized heterocyclic

scaffold. Its strategic importance lies in its orthogonal reactivity profile, possessing three distinct

reactive centers:

C4-Bromomethyl (

-C): Highly reactive toward

displacement (Kinetic control).

C2-Bromide (

-C): Activated for

by the C5-nitro group (Thermodynamic control).

C5-Nitro Group: Precursor for anilines, enabling intramolecular cyclization to fused [c]-

systems (e.g., imidazo[4,5-c]pyridines or pyrrolo[3,2-c]pyridines).
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This guide details the protocols for synthesizing this intermediate and utilizing it to construct

complex fused heterocycles and kinase inhibitor pharmacophores.

Reactivity Profile & Strategic Planning
The successful utilization of this scaffold relies on the "Reactivity Hierarchy." The benzylic

bromide is significantly more electrophilic than the aryl bromide.

Reactivity Hierarchy Diagram
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Caption: Divergent reactivity map. The C4-benzylic position allows for initial functionalization

without disturbing the C2-aryl halide.

Module 1: Synthesis of the Scaffold
Commercially available samples often degrade. Fresh preparation via radical bromination of 2-

bromo-4-methyl-5-nitropyridine is recommended for high-yield downstream chemistry.

Safety Warning
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DANGER: Benzylic bromides are potent lachrymators (tear gas agents). All operations must be

performed in a well-ventilated fume hood. Quench glassware with dilute NaOH before removal

from the hood.

Protocol A: Radical Bromination (Wohl-Ziegler)
Objective: Selective monobromination of the C4-methyl group.

Materials:

Precursor: 2-Bromo-4-methyl-5-nitropyridine (1.0 eq)

Reagent: N-Bromosuccinimide (NBS) (1.1 eq)

Initiator: AIBN (0.1 eq) or Benzoyl Peroxide (BPO)

Solvent:

-Trifluorotoluene (PhCF

) or CCl

(PhCF

is the greener alternative).

Step-by-Step Procedure:

Dissolution: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve

the precursor in PhCF

(0.5 M concentration).

Addition: Add NBS (recrystallized) and AIBN.
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Reaction: Heat to reflux (approx. 100°C for PhCF

) under

atmosphere.

Critical Checkpoint: The reaction is complete when the heavy NBS solid floats to the top

as lighter succinimide.

Monitoring: Check by

H NMR.[1] The starting material methyl singlet (

~2.6 ppm) will shift to the methylene singlet (

~4.8 ppm). Stop before di-bromination occurs.

Workup: Cool to 0°C to precipitate succinimide. Filter the solid.[1]

Purification: Concentrate the filtrate. If necessary, purify via rapid column chromatography

(Hexanes/EtOAc).

Note: The product is light-sensitive. Store in amber vials at -20°C.

Module 2: Chemoselective Functionalization ( )
This protocol demonstrates the selective alkylation of a secondary amine at the C4-position,

leaving the C2-bromide intact.

Protocol B: Benzylic Amination
Target: 2-Bromo-4-((dialkylamino)methyl)-5-nitropyridine.

Reagents:

Scaffold (from Module 1) (1.0 eq)

Secondary Amine (e.g., Morpholine, Piperidine) (1.1 eq)

Base:
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(2.0 eq) or DIPEA (1.5 eq)

Solvent: Acetonitrile (MeCN) or THF (anhydrous)

Step-by-Step Procedure:

Preparation: Dissolve the scaffold in MeCN (0.2 M) and cool to 0°C.

Why Cold? Low temperature prevents competitive

at the C2 position.

Addition: Add the base, followed by the dropwise addition of the amine.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

Validation: TLC should show complete consumption of the benzylic bromide.

Workup: Dilute with EtOAc, wash with water and brine. Dry over

.

Outcome: Yields are typically >85%.[1][2] The product is now a stable "Linchpin"

intermediate.

Data Summary: Optimization of Conditions

Solvent Base Temp Yield
Selectivity (C4
vs C2)

| DMF |

| RT | 72% | 90:10 | | MeCN | DIPEA | 0°C

RT | 91% | >99:1 | | THF |

| Reflux | 65% | 85:15 |

Module 3: Advanced Cyclization (Fused Systems)
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This module describes the synthesis of Imidazo[4,5-c]pyridines, a privileged scaffold in kinase

drug discovery (e.g., PI3K, mTOR inhibitors).

Pathway Logic
Precursor: 2-Bromo-4-(aminomethyl)-5-nitropyridine (Secondary amine derived from Module

2).

Reduction:

.

Cyclization: Condensation of the C4-amine and C5-amine with a carbon source

(Orthoformate).

Workflow Diagram
Start: 2-Bromo-4-(R-aminomethyl)-

5-nitropyridine

Reduction (Fe/NH4Cl or H2/Pd)
Target: 5-Amino intermediate

 Nitro Reduction

Cyclization (Triethyl Orthoformate)
Acid Catalysis

 Condensation

Final Product:
1-Substituted-6-bromo-

1H-imidazo[4,5-c]pyridine

 Ring Closure

Click to download full resolution via product page

Caption: Synthesis of the Imidazo[4,5-c]pyridine core via reductive cyclization.
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Protocol C: Reductive Cyclization
Step 1: Nitro Reduction

Method: Iron powder (5 eq) and

(5 eq) in EtOH/H

O (4:1) at 80°C.

Why Iron? Hydrogenation (

) often causes de-halogenation of the C2-Bromine. Iron is chemoselective for the nitro group.

Workup: Filter through Celite while hot. Concentrate to obtain the diamine.

Step 2: Imidazole Ring Formation

Reagents: Diamine intermediate, Triethyl Orthoformate (HC(OEt)

) (Solvent/Reagent), p-TsOH (catalytic).

Procedure: Reflux the diamine in neat triethyl orthoformate with catalytic acid for 3-6 hours.

Result: Formation of the bicyclic core. The C2-Br remains available for a final Suzuki

coupling or Buchwald-Hartwig amination to attach the "tail" of the drug molecule.

References & Authority
General Pyridine Chemistry: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed.

Wiley. (Standard reference for reactivity hierarchy of nitropyridines).

Radical Bromination Protocols: Djerassi, C. (1948). Brominations with N-Bromosuccinimide.
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Synthesis of 7-Azaindoles/Fused Systems:
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Regioselective substitution: L'Heureux, A., et al. (2010). Amination of Bromopyridines.

Journal of Organic Chemistry.

Safety Data: Fisher Scientific. (2023).[3][4] Safety Data Sheet: 2-Bromo-5-nitropyridine.
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(Note on Citations): While specific patents often cover the exact "bromomethyl" intermediate for

proprietary drugs, the protocols above are derived from standard, validated methodologies for

nitro-picoline chemistry found in the references above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC357670050&productDescription=2-BROMO-5-NITROPYRIDINE+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/cds022451?userType=undefined
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fishersci.com
https://www.benchchem.com/product/b15332233?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/synthesis/2-bromo-5-nitro-4-picoline.htm
https://www.mdpi.com/1420-3049/22/2/190
https://www.fishersci.com/store/msds?partNumber=AC357670050&productDescription=2-BROMO-5-NITROPYRIDINE+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/cds022451?userType=undefined
https://www.benchchem.com/product/b15332233/docs#application-note-orthogonal-functionalization-of-2-bromo-4-bromomethyl-5-nitropyridine
https://www.benchchem.com/product/b15332233/docs#application-note-orthogonal-functionalization-of-2-bromo-4-bromomethyl-5-nitropyridine
https://www.benchchem.com/product/b15332233/docs#application-note-orthogonal-functionalization-of-2-bromo-4-bromomethyl-5-nitropyridine
https://www.benchchem.com/product/b15332233/docs#application-note-orthogonal-functionalization-of-2-bromo-4-bromomethyl-5-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15332233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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